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Cat. No.: B1269170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(4-Bromophenyl)-3-oxopropanenitrile, a versatile synthetic intermediate, holds significant

interest in the fields of medicinal chemistry and materials science. Its reactive β-keto-nitrile

moiety serves as a valuable building block for the synthesis of a wide array of heterocyclic

compounds and other complex organic molecules. This technical guide provides a

comprehensive overview of its synonyms, chemical properties, synthetic approaches, and the

biological activities of its derivatives, with a focus on its potential as a precursor for novel

therapeutic agents.

Synonyms and Chemical Properties
3-(4-Bromophenyl)-3-oxopropanenitrile is known by several alternative names in chemical

literature and commercial catalogs. A comprehensive list of these synonyms is provided below,

along with its key chemical and physical properties.

Table 1: Synonyms for 3-(4-Bromophenyl)-3-oxopropanenitrile
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Synonym

(4-Bromobenzoyl)acetonitrile

p-Bromobenzoylacetonitrile

4-Bromo-β-oxo-benzenepropanenitrile

3-oxo-3-(4-bromophenyl)propanenitrile

Propanenitrile, 3-(4-bromophenyl)-3-oxo-

Table 2: Chemical and Physical Properties of 3-(4-Bromophenyl)-3-oxopropanenitrile

Property Value

CAS Number 4592-94-3

Molecular Formula C₉H₆BrNO

Molecular Weight 224.05 g/mol

Appearance Solid

Melting Point 160-164 °C

SMILES N#CCC(=O)c1ccc(Br)cc1

InChI Key HSNWUXWZCSDJPL-UHFFFAOYSA-N

Synthesis and Experimental Protocols
The synthesis of 3-(4-Bromophenyl)-3-oxopropanenitrile can be achieved through a Claisen

condensation reaction. This involves the reaction of an appropriate ester, such as ethyl 4-

bromobenzoate, with acetonitrile in the presence of a strong base. While a specific detailed

protocol for this exact compound is not readily available in the provided search results, a

closely related synthesis for 3-(4-halophenyl)-3-oxopropanal, as described by Liu et al. (2010),

provides a valuable reference. The initial step in their synthesis involves the preparation of a

key intermediate that is structurally similar to the target compound of this guide.

Experimental Protocol: Synthesis of 3-(4-Bromophenyl)-3-oxopropanal (as a precursor model)
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This protocol is adapted from the synthesis of related halogenated phenyl oxopropanals.

Materials:

4-bromoacetophenone

Ethyl formate

Sodium methoxide

Anhydrous ether

Hydrochloric acid (HCl)

Procedure:

A solution of 4-bromoacetophenone and a slight excess of ethyl formate in anhydrous ether

is prepared in a reaction vessel equipped with a stirrer and a dropping funnel.

The reaction mixture is cooled in an ice bath.

A solution of sodium methoxide in methanol is added dropwise to the cooled ethereal

solution with continuous stirring.

After the addition is complete, the mixture is stirred for several hours at room temperature to

allow the condensation reaction to proceed.

The resulting precipitate is collected by filtration and washed with cold ether.

The solid is then dissolved in water and acidified with dilute hydrochloric acid to precipitate

the crude 3-(4-bromophenyl)-3-oxopropanal.

The crude product can be further purified by recrystallization from a suitable solvent.

Biological Activity of Derivatives
Derivatives of 3-(4-Bromophenyl)-3-oxopropanenitrile have shown promising biological

activity, particularly as antibacterial agents. A study by Liu et al. (2010) investigated a series of
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3-(4-halophenyl)-3-oxopropanal derivatives and evaluated their in vitro activity against various

bacterial strains.[1] The minimum inhibitory concentration (MIC) values for some of these

compounds are summarized in the table below.

Table 3: Antibacterial Activity (MIC in μg/mL) of 3-(4-Bromophenyl)-3-oxopropanal

Derivatives[1]

Compound
Derivative

Staphylococcus
aureus (MRSA)

Escherichia coli
Pseudomonas
aeruginosa

Methoxyamine

Derivative
<16 >64 >64

Ethoxyamine

Derivative
<16 >64 >64

These results indicate that certain derivatives possess moderate to potent activity against

methicillin-resistant Staphylococcus aureus (MRSA), suggesting that the 3-(4-bromophenyl)-3-

oxo moiety is a valuable scaffold for the development of new antibacterial drugs.[1]

Synthetic Utility and Workflow
3-(4-Bromophenyl)-3-oxopropanenitrile is a valuable intermediate in organic synthesis. Its

bifunctional nature allows for a variety of chemical transformations, making it a key starting

material for the synthesis of diverse heterocyclic compounds such as pyrazoles, isoxazoles,

and pyrimidines. These heterocyclic cores are prevalent in many biologically active molecules

and pharmaceutical drugs.

The following diagram illustrates a general experimental workflow for the synthesis of

antibacterial derivatives starting from a 4-halophenyl precursor, based on the work of Liu et al.

(2010).[1]
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Caption: Experimental workflow for the synthesis and evaluation of antibacterial 3-(4-

halophenyl)-3-oxopropanal derivatives.

Conclusion
3-(4-Bromophenyl)-3-oxopropanenitrile is a valuable and versatile chemical intermediate

with significant potential in synthetic and medicinal chemistry. Its straightforward synthesis and

the demonstrated biological activity of its derivatives make it an attractive starting point for the

development of novel therapeutic agents, particularly in the area of antibacterial research.

Further exploration of the synthetic utility of this compound is warranted to unlock its full

potential in the creation of new and complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 3-(4-Bromophenyl)-3-
oxopropanenitrile and Its Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269170#synonyms-for-3-4-bromophenyl-3-
oxopropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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